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Compound of Interest

Terephthalylidene bis(p-
Compound Name:
butylaniline)

Cat. No.: B1295294

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This document provides essential, immediate safety and logistical information for the
proper disposal of Terephthalylidene bis(p-butylaniline) (TBBA), a yellow crystalline organic
compound. Adherence to these procedures is vital to ensure personal safety and
environmental compliance.

Key Chemical and Safety Data

The following table summarizes the key quantitative data for Terephthalylidene bis(p-
butylaniline) to facilitate a quick assessment of its physical and chemical properties.
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Property Value

Molecular Formula Ca2sH32N2[1]

Molecular Weight 396.57 g/mol [1][2]
Appearance Yellow crystalline needles[1]
Melting Point 232 °C[1][3]

Boiling Point 552.24 °C (Predicted)[1]
Density 0.98 g/cm3 (Predicted)[1]

Hazard Codes

Xi (Irritant)[1][3]

Risk Phrases

R36/37/38: Irritating to eyes, respiratory system
and skin.[1]

Safety Phrases

S26: In case of contact with eyes, rinse
immediately with plenty of water and seek
medical advice. S36: Wear suitable protective
clothing.[1]

Experimental Protocol for Proper Disposal

This step-by-step guide details the necessary procedures for the safe disposal of
Terephthalylidene bis(p-butylaniline) from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure that the
appropriate PPE is worn to minimize exposure. This includes:

e Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).
» Eye Protection: Safety goggles or a face shield.[4][5]
o Lab Coat: A standard lab coat to protect from spills.[4]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
should be used.[5]
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2. Waste Collection and Segregation:

o Collect waste Terephthalylidene bis(p-butylaniline) in a dedicated, properly labeled
hazardous waste container.[6][7]

e The container should be made of a compatible material (e.g., a high-density polyethylene
(HDPE) or glass bottle with a screw cap).[2][8]

» Do not mix Terephthalylidene bis(p-butylaniline) waste with other chemical waste streams
to prevent unknown chemical reactions.[9]

3. Labeling of Waste Container: The waste container must be clearly and accurately labeled.
The label should include the following information:

e The words "Hazardous Waste".[10][11]

o The full chemical name: "Terephthalylidene bis(p-butylaniline)".

e The CAS number: 29743-21-3.

e The hazard classification: "Irritant".

e The date of waste accumulation.[12]

e The name and contact information of the generating laboratory or researcher.[6]
4. Temporary Storage in the Laboratory:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[9]

e The storage area should be a cool, dry, and well-ventilated location, away from incompatible
materials.

o Ensure the container is stored in a secondary containment bin to prevent the spread of
material in case of a leak.[2]

5. Scheduling Professional Disposal:
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e Once the waste container is full or has been in storage for the maximum allowed time per
institutional guidelines (typically not exceeding one year), arrange for its disposal by a
licensed hazardous waste disposal company.[8][10]

» Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the pickup and disposal.

» Do not attempt to dispose of Terephthalylidene bis(p-butylaniline) down the drain or in
regular trash, as this can harm the environment and is against regulations.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Terephthalylidene bis(p-butylaniline).

Step 1: Wear Appropriate PPE

'

Step 2: Collect Waste in a
Dedicated & Compatible Container

'

Step 3: Clearly Label the
Waste Container

'

Step 4: Store in a Designated
Satellite Accumulation Area

Step 5: Contact EHS for

Professional Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://ehs.cornell.edu/book/export/html/1332
https://safetyservices.ucdavis.edu/units/ehs/hazardous-materials-management/hazardous-waste-storage-labeling
https://www.benchchem.com/product/b1295294?utm_src=pdf-body
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/waste_hazardous_disposal_si.pdf
https://www.benchchem.com/product/b1295294?utm_src=pdf-body
https://www.benchchem.com/product/b1295294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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